Cas no 91458-01-4 (Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-)
91458-01-4 structure
Product Name:Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-
CAS No:91458-01-4
MF:C16H24N2O2
MW:276.373964309692
CID:807338
PubChem ID:3021826
Update Time:2025-04-19
Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-
- 4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
- EINECS 293-834-1
- SCHEMBL10508134
- NS00065774
- DTXSID10919715
- 4-Isocyanato-2-((4-isocyanatocyclohexyl)methyl)-1-methylcyclohexane
- 91458-01-4
-
- Inchi: 1S/C16H24N2O2/c1-12-2-5-16(18-11-20)9-14(12)8-13-3-6-15(7-4-13)17-10-19/h12-16H,2-9H2,1H3
- InChI Key: XSPXKFCITIIGRV-UHFFFAOYSA-N
- SMILES: O=C=NC1CCC(C)C(C1)CC1CCC(CC1)N=C=O
Computed Properties
- Exact Mass: 276.184
- Monoisotopic Mass: 276.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 371.8°Cat760mmHg
- Flash Point: 153.4°C
- Refractive Index: 1.581
Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
91458-01-4 (Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-) Related Products
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